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Compound of Interest

Compound Name: Sodium mentholate

Cat. No.: B092264

Application Notes and Protocols for Anhydrous
Sodium Mentholate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydrous sodium mentholate (Ci0H19NaO) is a specialty alkoxide base derived from
menthol. Its utility in organic synthesis stems from its properties as a strong, sterically hindered,
non-nucleophilic base. These characteristics make it a valuable reagent in applications
requiring selective deprotonation without competing nucleophilic addition, such as in the
synthesis of complex molecules and active pharmaceutical ingredients (APIs). Due to its
reactivity, particularly with water and air, stringent handling and storage procedures are
imperative to maintain its integrity and ensure laboratory safety.

These application notes provide detailed procedures for the safe handling, storage, and use of
anhydrous sodium mentholate, along with relevant physicochemical data and safety
protocols.

Physicochemical Properties

The properties of anhydrous sodium mentholate are summarized in the table below. As a
hygroscopic solid, its stability is contingent on maintaining anhydrous and inert conditions.
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Property Value Reference(s)
Chemical Formula C1o0H1sNaO [1112]
Molecular Weight 178.25 g/mol [1]
Appearance White crystalline solid [3]

Boiling Point 222 °C at 760 mmHg [3]

Flash Point 86.7 °C [3]

Vapor Pressure 0.0214 mmHg at 25 °C [3]

High solubility in water (with
N reaction), ethanol, and
Solubility o [3]
methanol. Low solubility in

non-polar hydrocarbons.

Hygroscopic; decomposes in
Stability moist air. Stable under inert, [3][4]

dry conditions.

Safety, Handling, and Storage

Anhydrous sodium mentholate is classified as a corrosive and flammable solid that reacts
violently with water. Adherence to strict safety protocols is essential.

Hazard Identification and Personal Protective Equipment
(PPE)

Anhydrous sodium mentholate causes severe skin burns and eye damage[1]. It is a
flammable solid and is reactive with water. The following PPE is mandatory when handling this
reagent:

o Eye Protection: Chemical safety goggles and a full-face shield.

o Skin Protection: A flame-resistant lab coat, worn fully buttoned. Chemical-resistant gloves
(e.g., nitrile, neoprene), with a second pair of gloves recommended.
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Respiratory Protection: In cases of handling powders outside of a glovebox, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and particulates should
be used.

Footwear: Closed-toe shoes are required.

Storage Procedures

Proper storage is critical to maintain the reactivity of anhydrous sodium mentholate and to
prevent hazardous situations.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction
with moisture and carbon dioxide from the air.

Container: Keep in a tightly sealed, original container. For long-term storage or frequent use,
consider transferring to a container with a resealable septum cap or a dedicated storage
valve cap.

Location: Store in a cool, dry, well-ventilated area away from sources of ignition and
incompatible materials. A desiccator cabinet is a suitable storage location.

Incompatible Materials: Keep segregated from water, acids, acid chlorides, acid anhydrides,
and oxidizing agents[5].

Safe Handling Workflow

The following diagram outlines the decision-making process for the safe handling of anhydrous
sodium mentholate.
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Safe Handling Workflow for Anhydrous Sodium Mentholate

Start: Need to handle
anhydrous sodium mentholate

Is a glovebox with
inert atmosphere available?

Handle inside glovebox.

= WESTE [ECNEn Use Schlenk line techniques.
- Weigh reagent

- Prepare for reaction

Confirm all necessary PPE is worn:
- Flame-resistant lab coat
- Chemical goggles & face shield
- Double gloves

Set up reaction under a positive
pressure of inert gas.

Weigh reagent quickly into a
dry, tared, and sealed container

under a blanket of inert gas.

Transfer to reaction vessel via
cannula or by direct addition
under a positive flow of inert gas.

Proceed with reaction.
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Quenching and Disposal of Anhydrous Sodium Mentholate

Start: Residual
Anhydrous Sodium Mentholate

Is the quantity > 2 g?

Place solid in a flask
with a stirrer in a fume hood.

Contact Environmental
Health and Safety (EHS)
for disposal guidance.

Slowly add anhydrous
isopropanol with stirring.

After the reaction subsides,
slowly add methanol.

Cautiously add water
until all solid dissolves.

Neutralize the resulting solution.

Dispose of as aqueous waste
according to local regulations.

.

End of Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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